Formidacillin

• CAS No.: 94425-13-5
• Molecular Formula: C24H27N6NaO10S
• Molecular Weight: 614.6 g/mol
• IUPAC Name: sodium;(2S,5R,6R)-6-[[(2R)-2-(3,4-dihydroxyphenyl)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]acetyl]amino]-6-formamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• InChI: InChI=1S/C24H28N6O10S.Na/c1-4-28-7-8-29(18(36)17(28)35)22(40)26-14(11-5-6-12(32)13(33)9-11)16(34)27-24(25-10-31)20(39)30-15(19(37)38)23(2,3)41-21(24)30;/h5-6,9-10,14-15,21,32-33H,4,7-8H2,1-3H3,(H,25,31)(H,26,40)(H,27,34)(H,37,38);/q;+1/p-1/t14-,15+,21-,24-;/m1./s1
• InChI Key: PYLWBTPVPPYFNW-ANIXHHLQSA-M
• SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC(=C(C=C2)O)O)C(=O)NC3(C4N(C3=O)C(C(S4)(C)C)C(=O)[O-])NC=O.[Na+]
• Isomeric SMILES: CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC(=C(C=C2)O)O)C(=O)N[C@]3([C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)[O-])NC=O.[Na+]
• Synonyms: BRL 36650; BRL-36650; fomidacillin; foramidocillin; formidacillin; sodium 6 beta-(D-2-(4-ethyl-2,3-dioxopiperazine-1-yl)carbonylamino)-2-(3,4-dihydroxyphenyl)acetamido-6 alpha-formamido-penicillinate

Description

Formidacillin (IUPAC name: (2S,5R,6R)-6-{[(2R)-2-(3,4-dihydroxyphenyl)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}acetyl]amino}-6-(formylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid) is a semisynthetic penicillin derivative distinguished by a formamido group at the 6α position of the β-lactam ring (Figure 1) . This structural modification confers enhanced resistance to β-lactamase enzymes and improves activity against Gram-negative bacilli, particularly Enterobacteriaceae . Formidacillin is classified under "penicillins mainly acting on Gram-negative bacteria," alongside temocillin, mecillinam, and pivmecillinam .

Comparison with Similar Compounds

Core Structural Features

Formidacillin shares the β-lactam core common to all penicillins but incorporates unique functional groups:

• 6α-formamido group : Increases steric hindrance, protecting the β-lactam ring from hydrolysis .
• 3,4-dihydroxyphenyl side chain : Enhances binding to penicillin-binding proteins (PBPs) in Gram-negative bacteria .

Table 1: Structural Features of Formidacillin vs. Key Comparators

Compound	6α-Substituent	Side Chain Features	β-Lactamase Stability
Formidacillin	Formamido	3,4-dihydroxyphenyl + piperazine	High
Temocillin	Methoxy	Thiophene-carboxylic acid	Moderate
Mecillinam	Hexahydrophthalazine	Amidino group	Low
Ampicillin	None	Phenyl group	Low

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Pharmacodynamic and Antimicrobial Spectrum Comparison

Formidacillin exhibits a narrow spectrum focused on Gram-negative pathogens, contrasting with broader-spectrum agents like ampicillin or carbenicillin.

Table 2: Antimicrobial Spectrum

Compound	Gram-Negative Coverage	Gram-Positive Coverage	Notable Resistance Mechanisms Overcome
Formidacillin	E. coli, Klebsiella spp.	Limited	Plasmid-mediated β-lactamases
Temocillin	Enterobacter, Salmonella	None	AmpC β-lactamases
Mecillinam	E. coli, Shigella	None	PBP2-targeted activity
Piperacillin	Broad (incl. Pseudomonas)	Moderate	Extended-spectrum β-lactamases (ESBL)

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Pharmacokinetic Profile Comparison

Formidacillin’s pharmacokinetics are optimized for sustained bactericidal activity:

Table 3: Pharmacokinetic Parameters

Compound	Half-Life (h)	Protein Binding (%)	Renal Excretion (%)	Key Metabolic Pathway
Formidacillin	4.5–6.0	85–90	60–70	Hepatic (non-CYP)
Temocillin	4.8–5.5	80–85	70–80	Renal (unchanged)
Ampicillin	1.0–1.5	15–25	75–90	Renal (unchanged)
Mecillinam	1.2–1.8	5–10	60–70	Hepatic hydrolysis

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Clinical and Regulatory Considerations

• Indications : Formidacillin is approved for complicated urinary tract infections (cUTIs) and intra-abdominal infections in regions recognizing its regulatory filings .
• Formulation Stability : Requires refrigeration (2–8°C) due to hydrolytic sensitivity, unlike temocillin, which is stable at room temperature .